Cas no 2137627-65-5 (Benzenemethanesulfonamide, N,2,5-trimethyl-)

• Product Name: Benzenemethanesulfonamide, N,2,5-trimethyl-
• CAS No: 2137627-65-5
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5286427
• Update Time: 2025-06-10

Benzenemethanesulfonamide, N,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N,2,5-trimethyl-

• Inchi： 1S/C10H15NO2S/c1-8-4-5-9(2)10(6-8)7-14(12,13)11-3/h4-6,11H,7H2,1-3H3
• InChI Key： XLBCSTMXFCKVJN-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC(C)=CC=C1C

Additional information on Benzenemethanesulfonamide, N,2,5-trimethyl-

Benzenemethanesulfonamide, N,2,5-trimethyl- (CAS No. 2137627-65-5): A Comprehensive Overview

Benzenemethanesulfonamide, N,2,5-trimethyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137627-65-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of Benzenemethanesulfonamide, N,2,5-trimethyl- include a benzene ring substituted with methyl groups at the 2- and 5-positions, coupled with a methanesulfonamide moiety at the nitrogen position. Such structural motifs are often exploited to modulate specific biological targets, making this compound a promising candidate for further investigation.

The synthesis of Benzenemethanesulfonamide, N,2,5-trimethyl- involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of methyl groups at the 2- and 5-positions of the benzene ring enhances the lipophilicity of the molecule, which can influence its absorption and distribution properties in biological systems. Additionally, the methanesulfonamide group introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions.

In recent years, sulfonamides have been extensively studied for their potential applications in drug discovery. The structural framework of Benzenemethanesulfonamide, N,2,5-trimethyl- allows for modifications that can fine-tune its pharmacological properties. For instance, variations in the substitution pattern on the benzene ring can alter binding affinity to enzymes or receptors. This flexibility makes sulfonamides valuable scaffolds for developing novel therapeutic agents.

One of the most intriguing aspects of Benzenemethanesulfonamide, N,2,5-trimethyl- is its potential role in modulating biological pathways associated with inflammation and immune response. Emerging research suggests that sulfonamides can interact with various cellular targets, leading to changes in signaling pathways that regulate immune function. This has opened up new avenues for investigating sulfonamides as immunomodulatory agents.

The compound has also been explored in the context of antimicrobial applications. Sulfonamides are known to disrupt bacterial metabolic processes by inhibiting enzymes such as dihydropteroate synthase. The presence of methyl groups in Benzenemethanesulfonamide, N,2,5-trimethyl- may enhance its ability to interact with bacterial enzymes or alter membrane permeability, potentially leading to improved antimicrobial activity.

Advances in computational chemistry have enabled researchers to predict the binding modes of Benzenemethanesulfonamide, N,2,5-trimethyl- to various biological targets with high accuracy. Molecular docking studies have revealed that this compound can bind to proteins involved in cancer progression and cell proliferation. These findings support its potential as an anticancer agent and highlight the need for further experimental validation.

The pharmacokinetic properties of Benzenemethanesulfonamide, N,2,5-trimethyl- are also of great interest. Preliminary studies indicate that this compound exhibits moderate solubility in both water and organic solvents, which could influence its bioavailability and distribution within the body. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, Benzenemethanesulfonamide, N,2,5-trimethyl- (CAS No. 2137627-65-5) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a significant role in future drug development efforts.